Cas no 22876-75-1 (2-[(4-Isobutoxybenzyl)sulfanyl]ethanamine hydrochloride)

• Product Name: 2-[(4-Isobutoxybenzyl)sulfanyl]ethanamine hydrochloride
• CAS No: 22876-75-1
• MF: C₁₃H₂₂ClNOS
• MW: 275.837881565094
• CID: 1074166
• PubChem ID: 44827866
• Update Time: 2025-04-20

2-[(4-Isobutoxybenzyl)sulfanyl]ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Isobutoxybenzyl)sulfanyl]ethanamine hydrochloride
• AKOS015846868
• 22876-75-1
• 2-[(4-Isobutoxybenzyl)sulfanyl]ethanaminehydrochloride
• 2-((4-Isobutoxybenzyl)thio)ethan-1-amine hydrochloride
• 2-[[4-(2-methylpropoxy)phenyl]methylsulfanyl]ethanamine;hydrochloride
• 2-({[4-(2-methylpropoxy)phenyl]methyl}sulfanyl)ethanamine hydrochloride

• Inchi： 1S/C13H21NOS.ClH/c1-11(2)9-15-13-5-3-12(4-6-13)10-16-8-7-14;/h3-6,11H,7-10,14H2,1-2H3;1H
• InChI Key： AMLSWAWLUWUASD-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC1C=CC(=CC=1)OCC(C)C

Computed Properties

• Exact Mass: 275.11126
• Monoisotopic Mass: 275.1110632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 35.25